Cas no 1878855-24-3 (benzyl N-(2-cyano-2,2-dimethylethyl)carbamate)

• Product Name: benzyl N-(2-cyano-2,2-dimethylethyl)carbamate
• CAS No: 1878855-24-3
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6266181
• PubChem ID: 130166588
• Update Time: 2025-06-27

benzyl N-(2-cyano-2,2-dimethylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-cyano-2,2-dimethylethyl)carbamate
• 1878855-24-3
• EN300-6249179

• Inchi： 1S/C13H16N2O2/c1-13(2,9-14)10-15-12(16)17-8-11-6-4-3-5-7-11/h3-7H,8,10H2,1-2H3,(H,15,16)
• InChI Key： MFLWHSIXBUXRCS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC(C#N)(C)C)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(2-cyano-2,2-dimethylethyl)carbamate

Professional Introduction to Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate (CAS No. 1878855-24-3)

Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate, with the chemical formula C₁₁H₁₃O₂N₂ and a CAS number of 1878855-24-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, often referred to as Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate, is characterized by its unique structural features, which include a benzyl group and a carbamate moiety attached to a 2-cyano-2,2-dimethylethyl group. These structural attributes make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The significance of Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate lies in its utility as a building block in the development of novel therapeutic agents. The carbamate functional group is particularly important in medicinal chemistry due to its ability to form stable amide bonds, which are prevalent in many biologically active compounds. Furthermore, the presence of the cyano group and the tert-butyl moiety enhances the compound's reactivity and stability, making it an attractive candidate for further chemical modifications.

In recent years, there has been growing interest in the development of carbamate-based compounds for their potential applications in treating various diseases. For instance, studies have shown that carbamates can act as inhibitors of enzymes involved in metabolic pathways relevant to inflammation and cancer. The specific arrangement of atoms in Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate makes it a promising precursor for designing molecules that target these pathways effectively.

One of the most compelling aspects of Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including the degradation of proteins and the regulation of cellular signaling. By inhibiting specific proteases, carbamate-based compounds can modulate these processes and potentially lead to new treatments for diseases such as Alzheimer's disease and certain types of cancer. The structural features of Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate make it an ideal candidate for this purpose.

Recent advancements in synthetic chemistry have also highlighted the importance of Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate in the development of chiral drugs. Chirality refers to the property of a molecule that makes it non-superimposable on its mirror image, much like how left and right hands are mirror images but cannot be perfectly aligned. Many biologically active compounds are chiral, and their efficacy often depends on their specific stereochemical configuration. The synthesis of chiral carbamates has become increasingly sophisticated, with methods being developed to produce enantiomerically pure forms of these compounds. Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate serves as a valuable intermediate in these syntheses.

The pharmaceutical industry has been particularly interested in exploring the potential of Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate as a starting material for drug discovery programs. Its unique structural features allow for diverse chemical modifications, enabling researchers to tailor its properties for specific therapeutic applications. For example, by introducing different substituents at various positions on the molecule, scientists can fine-tune its solubility, bioavailability, and metabolic stability.

In addition to its pharmaceutical applications, Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate has found utility in agrochemical research. The carbamate group is also prevalent in many pesticides and herbicides due to its ability to interact with biological targets in plants and pests. By leveraging the structural diversity offered by Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate, researchers can develop novel agrochemicals with improved efficacy and environmental compatibility.

The synthesis of Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between benzoyl chloride and ethylene diamine derivatives followed by further functionalization to introduce the cyano and tert-butyl groups. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing waste and improving sustainability.

The analytical characterization of Benzyl N-(2-cyano-2,2-dimethylethyl)carbamate is crucial for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurities. These analytical methods provide detailed information about the compound's chemical environment and help ensure that it meets stringent pharmaceutical standards.

In conclusion, Benzyl N-(2-cyano-2, 4dimethyl eth yl ) car bam ate (CAS No . 1878855 -24 -3 ) is a highly versatile organic compound with significant potential applications across multiple industries . Its unique structural features make it an valuable intermediate i n pharma ceutical , ag rochemical , an d synthetic chemistry research . As our understanding o f molecular interactions continues t o evolve , t he role o f such specialized compo unds i s expected t o grow even further . p >